Cas no 1388071-36-0 (O-(4-chloro-3-methylphenyl)methylhydroxylamine)

• Product Name: O-(4-chloro-3-methylphenyl)methylhydroxylamine
• CAS No: 1388071-36-0
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 6051507
• PubChem ID: 117276901
• Update Time: 2025-09-28

O-(4-chloro-3-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(4-chloro-3-methylphenyl)methyl]-
• O-(4-chloro-3-methylphenyl)methylhydroxylamine
• 1388071-36-0
• O-[(4-CHLORO-3-METHYL-PHENYL)METHYL]HYDROXYLAMINE
• O-[(4-chloro-3-methylphenyl)methyl]hydroxylamine
• EN300-1282579

• Inchi： 1S/C8H10ClNO/c1-6-4-7(5-11-10)2-3-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： NHAVHLVFDHOINY-UHFFFAOYSA-N
• SMILES： NOCC1=CC=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 289.0±28.0 °C(Predicted)
• pka: 4.04±0.70(Predicted)

Additional information on O-(4-chloro-3-methylphenyl)methylhydroxylamine

Introduction to O-(4-chloro-3-methylphenyl)methylhydroxylamine (CAS No. 1388071-36-0)

O-(4-chloro-3-methylphenyl)methylhydroxylamine (CAS No. 1388071-36-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and methylated aromatic ring and a hydroxylamine functional group. These characteristics contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of O-(4-chloro-3-methylphenyl)methylhydroxylamine consists of a 4-chloro-3-methylphenyl moiety attached to a methylhydroxylamine group. The presence of the chlorine and methyl substituents on the aromatic ring imparts specific electronic and steric properties, which can influence its reactivity and biological activity. The hydroxylamine group, on the other hand, is known for its ability to form hydrogen bonds and participate in redox reactions, making it a versatile functional group in organic synthesis.

Recent studies have explored the potential of O-(4-chloro-3-methylphenyl)methylhydroxylamine in various biological systems. One notable area of research is its role as a precursor or intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, hydroxylamines are often used in the preparation of nitroxides, which have been investigated for their antioxidant properties and potential use in treating oxidative stress-related diseases.

In the context of drug discovery, O-(4-chloro-3-methylphenyl)methylhydroxylamine has been evaluated for its ability to modulate specific biological targets. Research has shown that compounds with similar structures can interact with enzymes, receptors, and other biomolecules, leading to potential therapeutic effects. For example, hydroxylamines have been studied for their ability to inhibit metalloproteases, which are involved in various pathological processes such as cancer metastasis and inflammatory diseases.

The synthesis of O-(4-chloro-3-methylphenyl)methylhydroxylamine typically involves several steps, including the formation of the chlorinated and methylated aromatic ring and the introduction of the hydroxylamine group. Various synthetic routes have been reported, each with its own advantages and limitations. One common approach involves the reaction of 4-chloro-3-methylbenzaldehyde with hydroxylamine under appropriate conditions to form the desired product.

The physical properties of O-(4-chloro-3-methylphenyl)methylhydroxylamine, such as its solubility, melting point, and stability, are crucial for its application in both laboratory settings and industrial processes. These properties can be influenced by factors such as temperature, pH, and solvent choice. Understanding these parameters is essential for optimizing synthetic protocols and ensuring the compound's stability during storage and handling.

In terms of safety and handling, it is important to note that while O-(4-chloro-3-methylphenyl)methylhydroxylamine is not classified as a hazardous material or controlled substance, proper precautions should be taken when working with it. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols to minimize exposure risks.

The future prospects for O-(4-chloro-3-methylphenyl)methylhydroxylamine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activity and mechanisms of action deepens, it is likely that more targeted therapies will be developed based on this versatile molecule.

In conclusion, O-(4-chloro-3-methylphenyl)methylhydroxylamine (CAS No. 1388071-36-0) represents an intriguing compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it a valuable tool for exploring new avenues in drug discovery and development.